2-Bromo-N,N,6-trimethylaniline

• Molecular Formula: C9H12BrN
• Molecular Weight: 214.10 g/mol
• IUPAC Name: 2-bromo-N,N,6-trimethylaniline
• InChI: InChI=1S/C9H12BrN/c1-7-5-4-6-8(10)9(7)11(2)3/h4-6H,1-3H3
• InChI Key: UVNMILNAEGWRTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Br)N(C)C

Description

2-Bromo-N,N,6-trimethylaniline is a useful research compound. Its molecular formula is C9H12BrN and its molecular weight is 214.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-6-methylaniline (0.5 g, 2.69 mmol) in acetonitrile (30.0 mL) at ambient temperature was added a 37% aqueous solution of formaldehyde (4.0 mL, 53.6 mmol), followed by NaBH3CN (1.40 g, 22.1 mmol). The pH of the reaction was adjusted to pH 5-6 with glacial acetic acid, and the reaction was stirred for 4 h, then the solvent was removed. The residue was dissolved in EtOAc, and basified with NaOH 2N, dried over MgSO4, and filtered. The solvent was removed, and the residue was purified by silica gel flash chromatography with EtOAc (15%) and hexanes (85%) as eluent to produce Compound 150 as a clear oil.